2-(4-Chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(4-Chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride is a synthetic piperazine derivative with a complex structure featuring a 4-chlorophenoxy group, a 2-methylpropan-1-one backbone, and a piperazine ring substituted with a hydroxyethyl-thiophene moiety. The compound’s hydrochloride salt form likely enhances solubility and bioavailability, a common strategy in drug development .
Properties
IUPAC Name |
2-(4-chlorophenoxy)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-2-methylpropan-1-one;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25ClN2O3S.ClH/c1-20(2,26-16-7-5-15(21)6-8-16)19(25)23-11-9-22(10-12-23)14-17(24)18-4-3-13-27-18;/h3-8,13,17,24H,9-12,14H2,1-2H3;1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXWBUJIMCJVZSX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCN(CC1)CC(C2=CC=CS2)O)OC3=CC=C(C=C3)Cl.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26Cl2N2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Structural Insights :
- The target compound’s thiophene substituent distinguishes it from analogs with thiazole () or tetrazole () groups. Thiophene’s electron-rich aromatic system may enhance π-π interactions in receptor binding.
- The hydroxyethyl group on the piperazine ring could improve hydrogen-bonding capacity compared to hydrophobic substituents like isopropyl () or morpholinyl-oxoethyl ().
Pharmacological Activity Comparison
Piperazine derivatives exhibit diverse biological activities (Table 2):
Mechanistic Implications :
- The 4-chlorophenoxy group, common in the target compound and , is associated with anticancer activity via interference with cellular signaling pathways .
- The hydrochloride salt in the target compound and improves aqueous solubility, enhancing bioavailability compared to non-ionic analogs .
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 2-(4-chlorophenoxy)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride, and how can reaction conditions be standardized?
- Methodology : Multi-step synthesis typically involves coupling the chlorophenoxy moiety to the piperazine core via nucleophilic substitution or condensation reactions. Key steps include:
- Step 1 : Activation of the carbonyl group (e.g., using thionyl chloride) to form reactive intermediates .
- Step 2 : Piperazine functionalization with hydroxy-thiophenylethyl groups under inert atmospheres to prevent oxidation .
- Step 3 : Final purification via column chromatography (e.g., EtOAc-petroleum ether gradient) and characterization using HPLC (≥95% purity) and NMR .
Q. How can structural elucidation and purity assessment be systematically performed for this compound?
- Analytical Workflow :
- NMR Spectroscopy : Assign peaks for the piperazine ring (δ 2.5–3.5 ppm), thiophene protons (δ 6.8–7.2 ppm), and chlorophenoxy aromatic signals (δ 7.3–7.6 ppm) .
- Mass Spectrometry : Confirm molecular weight (e.g., ESI-MS m/z ~480 [M+H]⁺) and fragmentation patterns .
- HPLC : Use reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity .
Q. What are the solubility and stability profiles of this compound under physiological conditions?
- Solubility : Hydrochloride salt enhances aqueous solubility (tested in PBS at pH 7.4; ~5 mg/mL). Use co-solvents like DMSO (<1% v/v) for in vitro studies .
- Stability : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Degradation products may include hydrolyzed thiophene or piperazine ring oxidation .
Advanced Research Questions
Q. What computational strategies can predict the compound’s reactivity and interaction with biological targets?
- In Silico Approaches :
- Docking Studies : Use AutoDock Vina to model interactions with receptors (e.g., dopamine D2 or serotonin 5-HT2A) based on the piperazine-thiophene pharmacophore .
- DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to analyze electron density around the chlorophenoxy group, predicting sites for electrophilic substitution .
Q. How can structural modifications enhance selectivity for neurological targets while minimizing off-target effects?
- Rational Design :
- Substituent Effects : Replace the thiophene ring with furan or pyridine to modulate lipophilicity (logP) and blood-brain barrier penetration .
- Piperazine Derivatives : Introduce methyl or trifluoroethyl groups to the piperazine nitrogen to alter receptor binding kinetics .
- Validation : Screen analogs in vitro (e.g., radioligand displacement assays for GPCRs) and correlate with computational predictions .
Q. How should researchers address contradictions in pharmacological data across studies?
- Case Study : If conflicting reports exist on COX-2 inhibition vs. neuroprotection:
- Experimental Replication : Standardize assay conditions (e.g., enzyme concentration, substrate levels) .
- Meta-Analysis : Use statistical tools (e.g., ANOVA with post-hoc Tukey tests) to compare IC50 values from independent studies .
- Mechanistic Clarification : Perform knock-out cell models to isolate target pathways (e.g., CRISPR-edited neurons lacking COX-2) .
Q. What methodologies optimize yield in large-scale synthesis without compromising purity?
- Process Chemistry :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
